Cas no 1805584-40-0 (5-Bromo-3-chloro-2-methyl-6-nitropyridine)

• Product Name: 5-Bromo-3-chloro-2-methyl-6-nitropyridine
• CAS No: 1805584-40-0
• MF: C₆H₄BrClN₂O₂
• MW: 251.465159416199
• CID: 4900545
• Update Time: 2025-05-22

5-Bromo-3-chloro-2-methyl-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-chloro-2-methyl-6-nitropyridine

• Inchi： 1S/C6H4BrClN2O2/c1-3-5(8)2-4(7)6(9-3)10(11)12/h2H,1H3
• InChI Key： IMQBREPQPKNWIV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)=NC=1[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 187
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7

Additional information on 5-Bromo-3-chloro-2-methyl-6-nitropyridine

5-Bromo-3-chloro-2-methyl-6-nitropyridine: A Comprehensive Overview

The compound 5-Bromo-3-chloro-2-methyl-6-nitropyridine, identified by the CAS number 1805584-40-0, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound belongs to the class of pyridines, which are aromatic heterocyclic compounds with a six-membered ring containing one nitrogen atom. The presence of multiple substituents, including bromine, chlorine, methyl, and nitro groups, makes this compound unique in terms of its chemical properties and potential uses.

The synthesis of 5-Bromo-3-chloro-2-methyl-6-nitropyridine involves a series of intricate chemical reactions, often requiring precise control over reaction conditions to achieve the desired product. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, making it more efficient and cost-effective. The compound's structure allows for various functionalization possibilities, which have been explored in recent studies to develop novel materials and pharmaceutical agents.

One of the most notable applications of 5-Bromo-3-chloro-2-methyl-6-nitropyridine is in the field of drug discovery. The compound's unique electronic properties and structural features make it an ideal candidate for use as a scaffold in medicinal chemistry. Researchers have utilized this compound to design and synthesize potential drug candidates targeting various diseases, including cancer and infectious diseases. For instance, recent studies have demonstrated its potential as a lead compound for developing anti-inflammatory agents due to its ability to modulate specific cellular pathways.

In addition to its role in medicinal chemistry, 5-Bromo-3-chloro-2-methyl-6-nitropyridine has also found applications in materials science. Its ability to act as a precursor for the synthesis of advanced materials, such as conductive polymers and metal-organic frameworks (MOFs), has been extensively explored. These materials hold promise for use in energy storage devices, sensors, and catalysis due to their exceptional electronic and structural properties.

The environmental impact of 5-Bromo-3-chloro-2-methyl-6-nitropyridine has also been a topic of interest in recent research. Studies have focused on understanding its biodegradation pathways and assessing its potential toxicity to aquatic organisms. These investigations are crucial for ensuring the safe handling and disposal of the compound during industrial processes.

In conclusion, 5-Bromo-3-chloro-2-methyl-6-nitropyridine, with its CAS number 1805584-40-0, is a versatile compound with a wide range of applications across different scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers working in fields such as medicinal chemistry, materials science, and environmental studies. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even more significant role in advancing scientific knowledge and technological innovations.